Cas no 1566843-68-2 (tert-butyl 3-amino-2-chlorobenzoate)

• Product Name: tert-butyl 3-amino-2-chlorobenzoate
• CAS No: 1566843-68-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6292140
• PubChem ID: 112580254
• Update Time: 2025-05-19

tert-butyl 3-amino-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-2-chlorobenzoate
• 1566843-68-2
• EN300-2045853

• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)7-5-4-6-8(13)9(7)12/h4-6H,13H2,1-3H3
• InChI Key： OAGZRAADKFKEEG-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 3-amino-2-chlorobenzoate

tert-butyl 3-amino-2-chlorobenzoate (CAS No. 1566843-68-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

tert-butyl 3-amino-2-chlorobenzoate, identified by its Chemical Abstracts Service (CAS) number 1566843-68-2, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural motifs, presents a versatile platform for the development of novel therapeutic agents and advanced materials. Its molecular structure, featuring a benzoate backbone with substituents such as a tert-butyl group, an amino group, and a chloro group, endows it with distinct chemical properties that make it valuable in synthetic chemistry and drug discovery.

The benzoate moiety is a well-known pharmacophore in medicinal chemistry, contributing to the solubility and bioavailability of many active pharmaceutical ingredients (APIs). The presence of the tert-butyl group enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its absorption profile. On the other hand, the amino group provides a site for further functionalization, enabling the synthesis of more complex derivatives. The chloro substituent, located at the 2-position of the benzene ring, introduces electrophilic characteristics that are beneficial for various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. The structural features of tert-butyl 3-amino-2-chlorobenzoate make it an attractive scaffold for designing molecules that interact with enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. For instance, studies have demonstrated its potential in inhibiting key enzymes such as kinases and proteases, which are pivotal in disease progression. The combination of lipophilicity provided by the tert-butyl group and the polar interactions facilitated by the amino group allows for precise tuning of binding affinities to biological targets.

One of the most compelling aspects of tert-butyl 3-amino-2-chlorobenzoate is its role in medicinal chemistry as a building block for more complex molecules. Researchers have leveraged its structural framework to develop libraries of compounds for high-throughput screening (HTS) campaigns. These libraries have been instrumental in identifying lead candidates for further optimization. The chloro group serves as a versatile handle for introducing additional functional groups through palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in drug discovery to create biaryl structures, which are common motifs in many FDA-approved drugs.

The pharmaceutical industry has also explored derivatives of tert-butyl 3-amino-2-chlorobenzoate for their potential anticancer properties. Preclinical studies have shown that certain analogs exhibit inhibitory effects on tumor growth by modulating signaling pathways such as MAPK and PI3K/Akt. The tert-butyl group contributes to improved pharmacokinetic profiles by reducing metabolic clearance, while the amino group allows for selective binding to target proteins. Furthermore, the chloro substituent can be modified to enhance binding affinity or to introduce specific chemical properties that improve drug delivery systems.

Beyond pharmaceutical applications, tert-butyl 3-amino-2-chlorobenzoate has found utility in materials science. Its ability to undergo various chemical transformations makes it a valuable precursor for synthesizing advanced polymers and organic electronic materials. For example, researchers have utilized this compound to develop conductive polymers that could be used in flexible electronics and organic light-emitting diodes (OLEDs). The benzoate moiety contributes to thermal stability, while the amino and chloro groups provide sites for further functionalization to tailor material properties.

The synthesis of tert-butyl 3-amino-2-chlorobenzoate is another area where significant advancements have been made. Modern synthetic methodologies have enabled more efficient and scalable production processes. Catalytic hydrogenation techniques have been employed to introduce the amino group with high selectivity, while transition metal-catalyzed chlorination reactions have allowed for precise placement of the chloro substituent on the benzene ring. These advances have not only improved yields but also reduced environmental impact by minimizing waste generation.

In conclusion, tert-butyl 3-amino-2-chlorobenzoate (CAS No. 1566843-68-2) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases. Additionally, its utility in materials science underscores its versatility beyond traditional pharmaceutical applications. As research continues to evolve, it is likely that new applications and derivatives of this compound will emerge, further solidifying its importance in both academic and industrial settings.